Cas no 2227754-09-6 (4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one)

• Product Name: 4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one
• CAS No: 2227754-09-6
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 5570365
• PubChem ID: 165596260
• Update Time: 2025-06-09

4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2227754-09-6
• EN300-1635758
• 4-amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one
• 4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one

• Inchi： 1S/C10H15N3OS/c1-3-13-9(14)4-7(11)10(13)8-5-15-6(2)12-8/h5,7,10H,3-4,11H2,1-2H3/t7-,10-/m0/s1
• InChI Key： HHCPEDBUKVROGQ-XVKPBYJWSA-N
• SMILES： S1C(C)=NC(=C1)[C@@H]1[C@H](CC(N1CC)=O)N

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.5Ų

Additional information on 4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one

4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one (CAS No. 2227754-09-6): A Comprehensive Overview

4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one (CAS No. 2227754-09-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of 4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one make it a promising candidate for further research and development in various therapeutic areas.

The chemical structure of 4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one consists of a pyrrolidinone core with an amino group at the 4-position, an ethyl substituent at the 1-position, and a 2-methylthiazole moiety at the 5-position. This combination of functional groups imparts unique pharmacological properties to the molecule. The presence of the amino group and the thiazole ring enhances its solubility and bioavailability, making it suitable for oral administration.

Recent studies have shown that 4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one exhibits potent anti-inflammatory activity. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) have demonstrated that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-yl)pyrrolidin-2-one could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Amino-1-ethyl-5-(2-methyl-1,3-thiazol-4-y l)pyrrolidin - 2 - one has also shown promising neuroprotective effects. Preclinical studies in animal models of neurodegenerative diseases have indicated that this compound can reduce oxidative stress and protect neurons from apoptosis. These neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of 4-Amino - 1 - ethyl - 5 - ( 2 - methyl - 1 , 3 - thiazol - 4 - yl ) pyrrolidin - 2 - one has been extensively studied to understand its behavior in vivo. Oral administration of this compound results in rapid absorption and distribution to various tissues. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing in clinical settings. These favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino - 1 - ethyl - 5 - ( 2 - methyl - 1 , 3 - thiazol - 4 - yl ) pyrrolidin - 2 - one in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Amino - 1 - ethyl - 5 - ( 2 - methyl - 1 , 3 - thiazol - 4 - yl ) pyrrolidin - 2 - one (CAS No. 2227754-096) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and neuroprotection. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.